3-Hydroxy Benzopyrene
3-Hydroxy Benzopyrene
A metabolite of Benzopyrene.Benzopyrene is a carcinogenic component of tobacco smoke implicated in lung cancer.
Brand Name:
Vulcanchem
CAS No.:
13345-21-6
VCID:
VC0196075
InChI:
InChI=1S/C20H12O/c21-18-10-7-12-5-8-16-15-4-2-1-3-13(15)11-14-6-9-17(18)19(12)20(14)16/h1-11,21H
SMILES:
C1=CC=C2C3=C4C(=CC2=C1)C=CC5=C(C=CC(=C54)C=C3)O
Molecular Formula:
C20H12O
Molecular Weight:
268.3 g/mol
3-Hydroxy Benzopyrene
CAS No.: 13345-21-6
Impurities
VCID: VC0196075
Molecular Formula: C20H12O
Molecular Weight: 268.3 g/mol
Purity: > 95%
| CAS No. | 13345-21-6 |
|---|---|
| Product Name | 3-Hydroxy Benzopyrene |
| Molecular Formula | C20H12O |
| Molecular Weight | 268.3 g/mol |
| IUPAC Name | benzo[a]pyren-3-ol |
| Standard InChI | InChI=1S/C20H12O/c21-18-10-7-12-5-8-16-15-4-2-1-3-13(15)11-14-6-9-17(18)19(12)20(14)16/h1-11,21H |
| Standard InChIKey | SPUUWWRWIAEPDB-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C3=C4C(=CC2=C1)C=CC5=C(C=CC(=C54)C=C3)O |
| Canonical SMILES | C1=CC=C2C3=C4C(=CC2=C1)C=CC5=C(C=CC(=C54)C=C3)O |
| Appearance | Yellow to Green Solid |
| Melting Point | >166°C (dec.) |
| Description | A metabolite of Benzopyrene.Benzopyrene is a carcinogenic component of tobacco smoke implicated in lung cancer. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3-hydroxybenzo(a)pyrene 3-hydroxybenzo(a)pyrene, 3H-labeled 3-OH-BaP 3-OH-BP benzo(a)pyren-3-ol |
| PubChem Compound | 25890 |
| Last Modified | Nov 11 2021 |
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